(4aR,7aS)-1-(cyclopropylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride

• IUPAC Name: [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-cyclopropylmethanone;hydrochloride
• InChI: InChI=1S/C10H16N2O3S.ClH/c13-10(7-1-2-7)12-4-3-11-8-5-16(14,15)6-9(8)12;/h7-9,11H,1-6H2;1H/t8-,9+;/m0./s1
• InChI Key: OTMZTLVDAQCDIC-OULXEKPRSA-N
• Canonical SMILES: C1CC1C(=O)N2CCNC3C2CS(=O)(=O)C3.Cl
• Isomeric SMILES: C1CC1C(=O)N2CCN[C@@H]3[C@H]2CS(=O)(=O)C3.Cl
• Molecular Formula: C10H17ClN2O3S
• Molecular Weight: 280.77 g/mol
• CAS RN: 2173052-93-0

Description

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not available in the current search results. Typically, the reactivity of a compound like this would depend on the specific conditions and reagents present.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis : A research by Baraldi et al. (1998) details a one-pot synthesis method involving alkyl or aryl hydrazine hydrochlorides, which could be applicable to the synthesis of compounds similar to (4aR,7aS)-1-(cyclopropylcarbonyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide hydrochloride (Baraldi et al., 1998).

• Novel Synthesis Methods : El‐Dean et al. (2018) and Kamal El‐Dean et al. (2018) describe innovative synthesis methods for pyrazine derivatives, which could inform approaches to synthesize related compounds (El‐Dean et al., 2018), (Kamal El‐Dean et al., 2018).

• Reaction Mechanisms : Studies by Chimichi et al. (1996) on pyrazolo[1,5-a]pyrimidines offer insights into the reaction mechanisms that could be relevant for understanding reactions involving compounds like (4aR,7aS)-1-(cyclopropylcarbonyl)octahydrothieno[3,4-b]pyrazine (Chimichi et al., 1996).

Biological Activities and Applications

• DNA Binding Properties : Mech-Warda et al. (2022) investigated pyrazine derivatives for DNA binding properties, which can be a crucial aspect of scientific research in understanding drug-DNA interactions (Mech-Warda et al., 2022).

• Antimicrobial and Anticancer Activities : Research by El-Sawy et al. (2013) and Saidachary et al. (2014) indicate the potential of pyrazine derivatives in antimicrobial and anticancer activities, which can be significant for developing new therapeutic agents (El-Sawy et al., 2013), (Saidachary et al., 2014).

• Inhibitor of Apoptosis Proteins (IAP) Antagonists : Asano et al. (2013) discuss the development of IAP antagonists, highlighting the role of pyrazine derivatives in cancer treatment and potentially applicable to compounds like (4aR,7aS)-1-(cyclopropylcarbonyl)octahydrothieno[3,4-b]pyrazine (Asano et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not specified in the current search results. It would depend on the specific biological or chemical system in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the current search results. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research and application of this compound are not specified in the current search results. The potential uses of this compound would depend on its properties and reactivity.